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Abstract
Rochelle salt, chemically known as potassium sodium tartrate tetrahydrate

(KNaC₄H₄O₆·4H₂O), holds a significant place in the annals of materials science. Initially

synthesized in the 17th century for medicinal purposes, its unique electrical properties,

discovered over the subsequent centuries, paved the way for the development of modern

piezoelectric and ferroelectric materials. This technical guide provides an in-depth exploration

of the history, discovery, and key scientific milestones associated with Rochelle salt. It is
intended for researchers, scientists, and professionals in drug development, offering a

consolidated resource on its synthesis, fundamental properties, and the seminal experiments

that unveiled its remarkable characteristics.

Introduction
First prepared around 1675 by apothecary Pierre Seignette in La Rochelle, France, Rochelle
salt was initially used as a mild purgative.[1][2] For over two centuries, its primary application

remained in the pharmaceutical field.[3] However, the 19th and early 20th centuries saw the

discovery of its extraordinary physical properties, which would have a profound impact on

science and technology. This guide details the timeline of these discoveries, the experimental

methodologies employed, and the quantitative characterization of its properties.
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The journey of Rochelle salt from a medicinal compound to a material of significant scientific

interest is marked by several key discoveries:

c. 1675: Synthesis by Pierre Seignette: Pierre Seignette, a French apothecary, first prepared

the double salt of tartaric acid, which came to be known as Rochelle salt or Seignette's salt.

[1][2]

1824: Discovery of Pyroelectricity by Sir David Brewster: The Scottish scientist Sir David

Brewster was the first to observe that Rochelle salt crystals generate an electrical charge

when heated, a phenomenon he termed pyroelectricity.[2]

1880: Discovery of Piezoelectricity by the Curie Brothers: Jacques and Pierre Curie

conducted systematic experiments on various crystals and discovered that Rochelle salt
exhibited a strong piezoelectric effect, generating an electric potential when subjected to

mechanical stress.[4][5]

1920: Discovery of Ferroelectricity by Joseph Valasek: While investigating the piezoelectric

properties of Rochelle salt, Joseph Valasek discovered its ferroelectric nature.[1][6] He

observed that the material exhibited a spontaneous electric polarization that could be

reversed by an external electric field, showing a characteristic hysteresis loop.[1][7]
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Figure 1: Timeline of the key discoveries related to Rochelle salt.

Physicochemical Properties of Rochelle Salt
Rochelle salt is a colorless, crystalline solid with the chemical formula KNaC₄H₄O₆·4H₂O.[2] It

crystallizes in the orthorhombic system at room temperature.[8]
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Property Value

Chemical Formula KNaC₄H₄O₆·4H₂O

Molar Mass 282.22 g/mol

Appearance Colorless to white crystalline solid

Crystal System
Orthorhombic (paraelectric), Monoclinic

(ferroelectric)

Melting Point Decomposes at 55 °C

Solubility in Water High

Ferroelectric Range -18 °C to 24.9 °C

Experimental Protocols
Synthesis and Crystal Growth of Rochelle Salt
A common laboratory method for the synthesis of Rochelle salt involves the reaction of

potassium bitartrate (cream of tartar) with sodium carbonate (washing soda) in an aqueous

solution.

Materials:

Potassium bitartrate (KHC₄H₆O₆)

Sodium carbonate (Na₂CO₃)

Distilled water

Beakers

Heating source (e.g., hot plate or alcohol lamp)

Stirring rod

Filter paper and funnel
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Procedure:

Prepare a saturated solution of potassium bitartrate in hot distilled water.[9]

Slowly add sodium carbonate to the hot solution while stirring. Carbon dioxide gas will

evolve, causing fizzing. Continue adding sodium carbonate until the fizzing ceases,

indicating the neutralization of the tartaric acid.[10] The reaction is: 2KHC₄H₄O₆(aq) +

Na₂CO₃(aq) → 2KNaC₄H₄O₆(aq) + H₂O(l) + CO₂(g).[9]

Filter the hot solution to remove any unreacted solids or impurities.[11]

Allow the filtrate to cool slowly to room temperature. Rochelle salt crystals will precipitate

out of the solution.[12]

For the growth of larger single crystals, a seed crystal can be suspended in a saturated

solution of Rochelle salt, and the solvent is allowed to evaporate slowly over several days.

[13]
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Figure 2: Workflow for the synthesis of Rochelle salt.

Measurement of the Piezoelectric Effect (Curie Brothers,
1880)
The Curie brothers utilized a quadrant electrometer, an instrument they had developed, to

measure the small electrical charges produced by piezoelectric crystals.[14]
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Experimental Setup:

Rochelle Salt Crystal: A carefully cut and prepared crystal of Rochelle salt.

Mechanical Press: A device to apply a known compressive or tensile force to the crystal.

Quadrant Electrometer: An instrument for measuring electric charge. It consists of a light

needle suspended within four isolated metal quadrants. The deflection of the needle is

proportional to the potential difference between the quadrants.

Connecting Wires and Electrodes: To collect the charge from the crystal faces and transmit it

to the electrometer.

Methodology:

A known mechanical stress was applied to the Rochelle salt crystal using the press.

The resulting electric charge generated on the crystal faces was collected by electrodes and

fed to the quadrants of the electrometer.

The deflection of the electrometer needle was measured, which gave a quantitative measure

of the electric charge produced.

The Curies systematically varied the applied force and the orientation of the crystal to

characterize the piezoelectric effect. They discovered that Rochelle salt exhibited a

significantly stronger piezoelectric effect than quartz.[4]

Discovery of Ferroelectricity (Joseph Valasek, 1920)
Valasek's experiments involved measuring the electric polarization of Rochelle salt as a

function of an applied electric field.[1][6]

Experimental Setup:

Rochelle Salt Capacitor: A thin plate of Rochelle salt with conductive foil electrodes applied

to its opposite faces.

Variable Voltage Source: To apply a controlled electric field across the crystal.
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Ballistic Galvanometer or Electrometer: To measure the charge, and thus the polarization, of

the crystal.

Circuitry: To apply the voltage and measure the resulting charge.

Methodology:

A varying electric field was applied to the Rochelle salt capacitor.

The charge on the capacitor plates was measured at different applied field strengths.

Valasek observed that the relationship between the applied electric field and the resulting

polarization was not linear.[1]

Crucially, he found that the polarization of the crystal lagged behind the applied electric field,

tracing out a hysteresis loop. This was analogous to the behavior of ferromagnetic materials

in a magnetic field, leading to the term "ferroelectricity".[1][15]

Quantitative Data
Piezoelectric Properties
Rochelle salt exhibits strong piezoelectricity, particularly along its a-axis. The piezoelectric

coefficients relate the mechanical stress applied to the crystal to the resulting electrical

polarization.

Piezoelectric Coefficient Value (x 10⁻¹² C/N or pm/V)

d₁₄ ~100 - 350

d₂₅ ~ -50

d₃₆ ~ 20

Note: The piezoelectric coefficients of Rochelle salt are highly dependent on temperature and

the applied electric field.

Dielectric Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1243658?utm_src=pdf-body
https://physicsworld.com/a/ferroelectricity-100-years-on/
https://physicsworld.com/a/ferroelectricity-100-years-on/
https://groups.ist.utl.pt/rschwarz/rschwarzgroup_files/Ferroelectrics_files/A%20Short%20History%20of%20Ferroelectricity.pdf
https://www.benchchem.com/product/b1243658?utm_src=pdf-body
https://www.benchchem.com/product/b1243658?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The dielectric constant of Rochelle salt is unusually high and shows a strong dependence on

temperature, with peaks at its two Curie points (-18 °C and 24.9 °C).[8]

Dielectric Constant Approximate Value

εₐ (a-axis) > 1000 (at Curie points)

εₐ (a-axis) ~ 200 (at 0 °C)

εₐ (a-axis) ~ 10 (at -50 °C)

εb, εc (b, c-axes) ~ 10-12

Elastic Properties
The elastic constants of Rochelle salt have been determined by various methods, including

static and dynamic techniques.

Elastic Constant Value (x 10¹⁰ N/m²)

c₁₁ ~ 2.9

c₂₂ ~ 4.2

c₃₃ ~ 4.2

c₄₄ ~ 1.2

c₅₅ ~ 0.3

c₆₆ ~ 0.8

c₁₂ ~ 2.5

c₁₃ ~ 2.2

c₂₃ ~ 3.0

Signaling Pathways and Logical Relationships
The discovery of the unique properties of Rochelle salt followed a logical progression, with

each finding building upon the last and revealing a deeper understanding of the material's
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Figure 3: Logical relationship between the phenomena and the discovered properties of
Rochelle salt.

Conclusion
The history of Rochelle salt is a compelling narrative of scientific discovery, spanning centuries

and disciplines. From its humble origins as a pharmaceutical laxative, it emerged as a

cornerstone material in the study of piezoelectricity and ferroelectricity. The pioneering work of

Seignette, Brewster, the Curie brothers, and Valasek not only unveiled the remarkable

properties of this specific material but also laid the fundamental groundwork for the

development of a vast array of modern functional materials that are integral to numerous

technologies today. This guide has provided a comprehensive overview of this history,

presenting key data and experimental methodologies to serve as a valuable resource for the

scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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